Cas no 1396856-99-7 (N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide)

• Product Name: N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide
• CAS No: 1396856-99-7
• MF: C₂₀H₁₉FN₄OS
• MW: 382.454466104507
• CID: 6063992
• PubChem ID: 71793985
• Update Time: 2025-07-02

N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide
• AKOS024544443
• N-[1-[6-(3-fluorophenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide
• N-(1-(6-(3-fluorophenyl)pyridazin-3-yl)piperidin-4-yl)thiophene-3-carboxamide
• N-{1-[6-(3-fluorophenyl)pyridazin-3-yl]piperidin-4-yl}thiophene-3-carboxamide
• 1396856-99-7
• F6247-1135

• Inchi： 1S/C20H19FN4OS/c21-16-3-1-2-14(12-16)18-4-5-19(24-23-18)25-9-6-17(7-10-25)22-20(26)15-8-11-27-13-15/h1-5,8,11-13,17H,6-7,9-10H2,(H,22,26)
• InChI Key： UBTXJVIINZNTNR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NC1CCN(C2=CC=C(C3C=CC=C(C=3)F)N=N2)CC1)=O

Computed Properties

• Exact Mass: 382.12636058g/mol
• Monoisotopic Mass: 382.12636058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.4Ų

Additional information on N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide

Comprehensive Overview of N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide (CAS No. 1396856-99-7)

N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide (CAS No. 1396856-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine and piperidine core structures, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions, which may contribute to advancements in treating neurological and metabolic disorders.

The structural complexity of N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide includes a fluorophenyl group, which enhances its binding affinity to specific biological targets. This feature aligns with current trends in precision medicine, where fluorinated compounds are increasingly utilized to improve drug efficacy and stability. The compound's thiophene-carboxamide moiety further expands its utility in medicinal chemistry, making it a subject of interest for high-throughput screening and structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, CAS No. 1396856-99-7 has been featured in computational models predicting ligand-receptor interactions. Its pharmacokinetic properties, such as solubility and metabolic stability, are frequently analyzed using machine learning algorithms. This aligns with the growing demand for in silico methods to accelerate drug development pipelines while reducing costs.

Another area of interest is the compound's potential role in neuroprotective therapies. Recent studies suggest that derivatives of pyridazine and piperidine may modulate neurotransmitter receptors, offering hope for conditions like Parkinson's disease and Alzheimer's disease. The 3-fluorophenyl substitution in N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide could enhance blood-brain barrier permeability, a critical factor for central nervous system (CNS) drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 1396856-99-7 involves multi-step heterocyclic synthesis, often requiring palladium-catalyzed cross-coupling reactions. This aligns with industry efforts to develop green chemistry protocols, minimizing waste and improving yield. Researchers are also investigating continuous flow chemistry as a scalable alternative for producing such complex molecules.

The compound's relevance extends to cancer research, where thiophene derivatives are studied for their anti-proliferative effects. While N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide is not yet a clinical candidate, its structural motifs are shared with several kinase inhibitors under investigation. This connection highlights the importance of scaffold hopping in oncology drug design.

In summary, N-{1-6-(3-fluorophenyl)pyridazin-3-ylpiperidin-4-yl}thiophene-3-carboxamide (CAS No. 1396856-99-7) represents a versatile scaffold with broad implications for biomedical research. Its integration into computational and experimental workflows underscores its value in modern drug discovery. As the scientific community continues to explore its properties, this compound may pave the way for novel therapeutic strategies.